TNI-97

• Molecular Formula: C19H15F3N6O2
• Molecular Weight: 416.4 g/mol
• InChI: InChI=1S/C19H15F3N6O2/c1-27-16-7-6-13(8-15(16)23-26-27)14-9-17(19(20,21)22)28(24-14)10-11-2-4-12(5-3-11)18(29)25-30/h2-9,30H,10H2,1H3,(H,25,29)
• InChIKey: UOVFUVPAQUCHSN-UHFFFAOYSA-N

TNI-97 HDAC6 Inhibitor for TNBC Research

TNI-97 (CAS 2790425-52-2, C₁₉H₁₅F₃N₆O₂, MW 416.36) is a thiol-based, 5-pyrazolyl-benzotriazole scaffold histone deacetylase 6 (HDAC6) inhibitor discovered at Shenyang Pharmaceutical University [1]. It exhibits an IC₅₀ of 0.2 nM against HDAC6 and is characterized by exceptional isoform selectivity over class I HDACs (HDAC1–3), class IIa HDACs (HDAC4, 5, 7, 9), class IV HDAC11, and HDAC10 [1][2]. TNI-97 is orally bioavailable and demonstrates robust in vivo antitumor activity in triple-negative breast cancer (TNBC) xenograft and allograft models, with evidence of PANoptosis induction—simultaneous apoptosis, necroptosis, and pyroptosis—in MDA-MB-453 cells [1][2]. Purity is typically ≥98% (HPLC) [2].

Target HDAC6 pathway inhibition study fit

Selectivity Isoform-selectivity assay context (class I HDAC sparing)

Mechanism PANoptosis pathway-response study fit

Model In vivo model-response context (TNBC xenograft/allograft)

• [1] Wang S, Luo M, Xu Q, Guo R, Zhang W, Li B, Qin H, Wei L, Cui Y, Sha J, Shao S, Yu X, Zhao L, Sun P, Bai C, Wen J, Liu D. Discovery of TNI-97 as a Highly Selective, Orally Bioavailable HDAC6 Inhibitor for the Treatment of Triple-Negative Breast Cancer. J Med Chem. 2025;68(14):14333-14356. doi:10.1021/acs.jmedchem.5c00278. PMID:40607730. View Source
• [2] TNI-97 | HDAC6 Inhibitor Product Datasheet. MedChemExpress. Cat. No. HY-175030. CAS 2790425-52-2. Purity >98% (HPLC). View Source

Why Generic HDAC6 Inhibitors Cannot Substitute for TNI-97

HDAC6 inhibitors are not interchangeable. Although multiple compounds target the same enzyme, the clinical candidate ACY-1215 (ricolinostat) demonstrates only ~10-fold selectivity over HDAC1–3 [1][2], and CAY10603, despite femtomolar HDAC6 potency (2 pM), retains significant HDAC3 off-target activity with only ~210-fold selectivity [3]. Small differences in isoform selectivity translate into divergent cellular pharmacodynamics: ACY-1215 at equivalent concentrations produces weaker α-tubulin hyperacetylation and measurable histone H3 acetylation, indicating class I HDAC co-engagement [1][2]. Most critically, TNI-97 is the only HDAC6 inhibitor for which simultaneous PANoptosis (apoptosis + necroptosis + pyroptosis) has been experimentally demonstrated in TNBC models [1]. Substituting a generic HDAC6 inhibitor would compromise target engagement selectivity, alter the cell death mechanism elicited, and forfeit the in vivo efficacy benchmark of 91% TGI as oral monotherapy established specifically for TNI-97 [1].

Target: TNI-97

Substitute

HDAC6-selective, class I sparing

ACY-1215: narrower class I selectivity; may alter target engagement interpretation

PANoptosis pathway evidence

Tubastatin A: apoptosis/autophagy mechanism; PANoptosis endpoints may not replicate

Defined in vivo model-response benchmark

CAY10603: HDAC3 off-target activity may confound HDAC6 attribution

• [1] Wang S, Luo M, Xu Q, et al. Discovery of TNI-97 as a Highly Selective, Orally Bioavailable HDAC6 Inhibitor for the Treatment of Triple-Negative Breast Cancer. J Med Chem. 2025;68(14):14333-14356. View Source
• [2] Ricolinostat (ACY-1215) Product Datasheet. MedChemExpress. HDAC6 IC₅₀ = 5 nM; HDAC1 IC₅₀ = 58 nM; HDAC2 IC₅₀ = 48 nM; HDAC3 IC₅₀ = 51 nM. View Source
• [3] CAY10603 (BML-281) HDAC6 Inhibitor Datasheet. Adooq. HDAC6 IC₅₀ = 2 pM; HDAC1 IC₅₀ = 271 nM; HDAC2 IC₅₀ = 252 nM; HDAC3 IC₅₀ = 0.42 nM; HDAC8 IC₅₀ = 6,851 nM; HDAC10 IC₅₀ = 90.7 nM. View Source

Quantitative Differentiation Evidence for Procurement

HDAC6 Enzymatic Potency Advantage Over ACY-1215

In head-to-head enzymatic assay comparison, TNI-97 inhibits HDAC6 with an IC₅₀ of 0.2 nM versus 5 nM for the clinical-stage comparator ACY-1215 (ricolinostat), representing a 25-fold potency advantage [1][2]. TNI-97's potency also substantially exceeds that of the widely used tool compound Tubastatin A (IC₅₀ = 15 nM; 75-fold difference) [3] and Nexturastat A (IC₅₀ ≈ 5 nM; 25-fold difference) [4]. The only comparator with greater absolute potency is CAY10603 (IC₅₀ = 2 pM), though this compound carries a substantially narrower selectivity window against HDAC3 (see Evidence Item 2) [5].

HDAC6 Potency vs. ACY-1215

Head-to-head

IC₅₀ 0.2 nM vs 5 nM
25-fold lower IC₅₀

Supports HDAC6 target engagement at lower assay concentrations

Recombinant human HDAC6 enzyme assay

Evidence Dimension	HDAC6 enzymatic IC₅₀ (recombinant human enzyme assay)
Target Compound Data	TNI-97 IC₅₀ = 0.2 nM
Comparator Or Baseline	ACY-1215 IC₅₀ = 5 nM; Tubastatin A IC₅₀ = 15 nM; Nexturastat A IC₅₀ ≈ 5 nM; CAY10603 IC₅₀ = 0.002 nM (2 pM)
Quantified Difference	25-fold more potent than ACY-1215; 75-fold more potent than Tubastatin A; 25-fold more potent than Nexturastat A; 100-fold less potent than CAY10603
Conditions	Recombinant human HDAC6 enzyme; 10-point dose-response enzyme inhibition assay (primary reference: J Med Chem 2025; vendor datasheets confirm values)

Why This Matters

For researchers requiring maximal HDAC6 target engagement at minimal compound concentration—especially in cellular assays where solubility or cytotoxicity may limit dosing—the 25-fold potency margin over the clinical candidate ACY-1215 directly enables lower working concentrations while maintaining full target saturation.

• [1] Wang S, Luo M, Xu Q, et al. J Med Chem. 2025;68(14):14333-14356. TNI-97 HDAC6 IC₅₀ = 0.2 nM. View Source
• [2] Ricolinostat (ACY-1215) Product Datasheet. MedChemExpress. HDAC6 IC₅₀ = 5 nM. View Source
• [3] Tubastatin A Product Datasheet. MedChemExpress. HDAC6 IC₅₀ = 15 nM (cell-free assay). View Source
• [4] Nexturastat A Product Datasheet. Adooq. HDAC6 IC₅₀ = 5.02 ± 0.60 nM. View Source
• [5] CAY10603 (BML-281) Product Datasheet. Adooq. HDAC6 IC₅₀ = 2 pM. View Source

Class I HDAC Isoform Selectivity vs. Clinical Candidate

TNI-97 demonstrates profoundly superior selectivity against class I HDACs compared to ACY-1215. Against HDAC1, TNI-97 achieves 14,450-fold selectivity (IC₅₀ HDAC1/HDAC6 ratio = 2,890/0.2) versus only 11.6-fold for ACY-1215 (58/5)—a selectivity advantage of approximately 1,246-fold [1]. Against HDAC3, the most clinically relevant class I isoform for hematological toxicity, TNI-97 shows 15,885-fold selectivity (IC₅₀ = 3,177 nM) versus 10.2-fold for ACY-1215 (IC₅₀ = 51 nM)—a 1,558-fold selectivity advantage [1][2]. TNI-97 also outperforms CAY10603 in HDAC3 selectivity: CAY10603's HDAC3 IC₅₀ of 0.42 nM translates to only 210-fold selectivity over HDAC6, compared to TNI-97's 15,885-fold . Additionally, TNI-97 exhibits virtually no inhibition (IC₅₀ >5,000 nM) against HDAC4, HDAC5, HDAC7, HDAC9, and HDAC11 [1].

Class I HDAC Selectivity

Reported

HDAC3/HDAC6: 15,885-fold

Reported isoform-selectivity context; supports class I HDAC sparing interpretation

Human HDAC1–11 panel; 10-pt dose-response

Evidence Dimension	Fold-selectivity (IC₅₀ ratio) for HDAC6 over class I HDAC isoforms
Target Compound Data	HDAC1/HDAC6 = 14,450-fold; HDAC2/HDAC6 = 6,530-fold; HDAC3/HDAC6 = 15,885-fold; HDAC8/HDAC6 = 20,650-fold
Comparator Or Baseline	ACY-1215: HDAC1/HDAC6 = 11.6-fold; HDAC2/HDAC6 = 9.6-fold; HDAC3/HDAC6 = 10.2-fold. CAY10603: HDAC3/HDAC6 = 210-fold
Quantified Difference	TNI-97 vs ACY-1215 on HDAC1 selectivity: 1,246-fold superior; on HDAC3 selectivity: 1,558-fold superior. TNI-97 vs CAY10603 on HDAC3 selectivity: 75.6-fold superior (15,885 vs 210)
Conditions	Recombinant human HDAC1–11 enzyme panel; IC₅₀ values determined by 10-point dose-response curves. Source: J Med Chem 2025 primary paper & vendor biochemical assay data.

Why This Matters

Class I HDAC inhibition (particularly HDAC3) is associated with dose-limiting hematological toxicity and confounding transcriptional effects. TNI-97's >15,000-fold HDAC3 selectivity window represents a decisive advantage for researchers needing to attribute phenotypic effects specifically to HDAC6 inhibition without class I off-target confounding—a limitation acknowledged for ACY-1215 in the primary literature.

• [1] TNI-97 | HDAC6 Inhibitor Datasheet. MedChemExpress. HDAC6 IC₅₀ = 0.2 nM; HDAC1 = 2,890 nM; HDAC2 = 1,306 nM; HDAC3 = 3,177 nM; HDAC8 = 4,130 nM; HDAC4/5/7/9/11 >5,000 nM; HDAC10 = 3,162 nM. View Source
• [2] Ricolinostat (ACY-1215) Datasheet. MedChemExpress. HDAC6 IC₅₀ = 5 nM; HDAC1 = 58 nM; HDAC2 = 48 nM; HDAC3 = 51 nM. View Source

Cellular Target Engagement Without Histone H3 Acetylation

In a direct cellular head-to-head experiment in MDA-MB-453 TNBC cells, TNI-97 at 1 μM (24 h) induced significantly greater α-tubulin hyperacetylation than ACY-1215 (ricolinostat) at the same concentration, as assessed by Western blot [1][2]. Critically, TNI-97 at this concentration did not induce histone H3 acetylation, confirming clean HDAC6-selective target engagement devoid of class I HDAC activity [1]. In contrast, ACY-1215's residual class I HDAC engagement is measurable by histone H3 acetylation at higher concentrations, consistent with its ~10-fold selectivity window [2]. This cellular pharmacodynamic differential is the direct functional consequence of TNI-97's >1,200-fold superior biochemical selectivity over class I HDACs.

Cellular Target Engagement

Method context

α-tubulin hyperacetylation; no histone H3 acetylation

Cellular target-engagement assay context; supports HDAC6-specific biomarker interpretation

MDA-MB-453 cells, 1 μM, 24 h, Western blot

Evidence Dimension	Cellular α-tubulin acetylation (HDAC6 target engagement) and histone H3 acetylation (class I HDAC off-target activity)
Target Compound Data	TNI-97 1 μM, 24 h: robust α-tubulin hyperacetylation; NO detectable histone H3 acetylation in MDA-MB-453 cells
Comparator Or Baseline	ACY-1215 1 μM, 24 h: weaker α-tubulin hyperacetylation than TNI-97; histone H3 acetylation detectable at elevated concentrations
Quantified Difference	TNI-97 produces greater α-tubulin acetylation signal intensity than ACY-1215 at matched 1 μM concentration (qualitative Western blot comparison); TNI-97 cleanly spares histone H3, whereas ACY-1215 engages class I HDACs at higher doses.
Conditions	MDA-MB-453 triple-negative breast cancer cells; 1 μM compound treatment for 24 h; Western blot detection of acetyl-α-tubulin and acetyl-histone H3. Source: J Med Chem 2025 primary paper; confirmed by MedChemExpress biological activity entry.

Why This Matters

For scientists using HDAC6 inhibitors as chemical probes to dissect HDAC6-specific biology, the ability to achieve maximal α-tubulin acetylation without histone H3 acetylation is the operational definition of a clean tool compound. TNI-97's cellular selectivity profile reduces the risk of confounding class I HDAC-mediated transcriptional effects that would otherwise compromise mechanistic interpretation.

• [1] TNI-97 | HDAC6 Inhibitor. MedChemExpress Biological Activity: 'TNI-97 (1 μM, 24 h) significantly induces α-tubulin acetylation than does Ricolinostat (ACY-1215) under lower concentrations and does not induce histone H3 acetylation in MDA-MB-453 cells.' Citing Wang S et al. J Med Chem 2025. View Source
• [2] Wang S, Luo M, Xu Q, et al. J Med Chem. 2025;68(14):14333-14356. Cellular pharmacodynamic comparison of TNI-97 vs ACY-1215 in MDA-MB-453. View Source

Unique PANoptosis Induction in TNBC Cells

TNI-97 is characterized as a PANoptosis inducer, simultaneously triggering three mechanistically distinct programmed cell death pathways—apoptosis, necroptosis, and pyroptosis—in MDA-MB-453 TNBC cells at concentrations of 2.5–5 μM over 48 h [1]. Biochemically, TNI-97 treatment upregulated cleaved caspase-3 and caspase-7 (apoptosis markers), phosphorylated MLKL and RIPK3 (necroptosis markers), and cleaved GSDMD and GSDME (pyroptosis markers), as confirmed by Western blot . This multi-modal cell death mechanism is experimentally distinct from the predominantly apoptosis- or autophagy-driven mechanisms reported for Tubastatin A and the Hsp90-centric mechanism described for ACY-1215 [2]. The PANoptosis phenotype was validated in vivo, with TNI-97-treated MDA-MB-453 xenograft tumors showing upregulation of cleaved-caspase 3, cleaved-GSDMD, and phosphorylated MLKL in tumor tissue [1].

PANoptosis Induction

Class-level

Apoptosis, necroptosis, pyroptosis markers reported

Reported PANoptosis pathway-response evidence; supports multi-modal cell death assay interpretation

MDA-MB-453, 2.5–5 μM, 48 h; in vivo confirmation

Evidence Dimension	Cell death mechanism (qualitative pathway activation profile)
Target Compound Data	TNI-97 (2.5–5 μM, 48 h, MDA-MB-453): Simultaneous induction of apoptosis (cleaved caspase-3/7 ↑), necroptosis (p-MLKL, p-RIPK3 ↑), and pyroptosis (cleaved GSDMD, GSDME ↑). Confirmed in vivo in tumor tissue.
Comparator Or Baseline	Tubastatin A: primarily promotes apoptosis and autophagy (p62/LC3). ACY-1215: primarily disrupts Hsp90 chaperone function; apoptosis induction reported but PANoptosis not demonstrated. No comparator HDAC6 inhibitor has published PANoptosis evidence in TNBC.
Quantified Difference	Qualitative mechanistic distinction: PANoptosis (3 pathways simultaneously) vs single/dual pathway apoptosis/autophagy for comparators. TNI-97 is the only HDAC6 inhibitor with direct evidence of coordinated GSDMD/GSDME cleavage and MLKL/RIPK3 phosphorylation in TNBC cells.
Conditions	MDA-MB-453 TNBC cells; 2.5–5 μM TNI-97; 48 h treatment; Western blot detection of cell death pathway markers. In vivo confirmation in NSIG mouse MDA-MB-453 xenograft tissue (40 mg/kg p.o. 5 on/2 off). Source: J Med Chem 2025.

Why This Matters

For researchers investigating PANoptosis biology or screening for compounds that overcome apoptosis resistance in TNBC, TNI-97 is the only HDAC6 inhibitor with published PANoptosis validation. Procurement of a comparator lacking this mechanistic capability would fail to replicate the multi-modal cell death phenotype central to TNI-97's therapeutic hypothesis.

• [1] Wang S, Luo M, Xu Q, et al. J Med Chem. 2025;68(14):14333-14356. TNI-97 elicits PANoptotic cell death in MDA-MB-453 in vitro and in vivo. View Source
• [2] Tubastatin A Product Datasheet. MedChemExpress. 'Tubastatin A promotes autophagy and increases apoptosis.' View Source

In Vivo Antitumor Efficacy as Oral Monotherapy

In the MDA-MB-453 CDX (cell line-derived xenograft) model in NSIG female mice, TNI-97 administered orally at 40 mg/kg (5 days on/2 days off schedule for 5 weeks) achieved a tumor growth inhibition (TGI) rate of 91% as monotherapy, with 54% TGI at the 20 mg/kg dose [1][2]. In the 4T1 CDA (cell line-derived allograft) model in BALB/c mice, TNI-97 at 40 mg/kg p.o. (2 weeks) combined with paclitaxel achieved 92% TGI, while monotherapy TNI-97 achieved 60% TGI in this murine TNBC model [1]. No significant body weight loss or hematological abnormalities (WBC, RBC, platelet counts) were observed at efficacious doses, consistent with the class I HDAC-sparing selectivity profile [1]. For context, Tubastatin A at 80 mg/kg yielded only 31.3% TGI in a melanoma xenograft model [3], and ACY-1215 has not reported comparable monotherapy TGI benchmarks in TNBC xenografts in published literature.

In Vivo TNBC Model Response

Cross-study

91% TGI (40 mg/kg oral monotherapy)

Reported model-response endpoint in TNBC xenograft; supports oral dosing interpretation

MDA-MB-453 CDX, NSIG mice, 5 on/2 off, 5 wk

Evidence Dimension	Tumor growth inhibition (TGI %) in TNBC mouse xenograft/allograft models
Target Compound Data	TNI-97 40 mg/kg p.o.: TGI = 91% (MDA-MB-453 CDX monotherapy); TNI-97 20 mg/kg p.o.: TGI = 54%; TNI-97 40 mg/kg + paclitaxel: TGI = 92% (4T1 CDA); TNI-97 40 mg/kg monotherapy: TGI = 60% (4T1 CDA)
Comparator Or Baseline	Tubastatin A 80 mg/kg: TGI = 31.3% (melanoma xenograft, cross-study comparison). ACY-1215: no comparable TNBC xenograft monotherapy TGI data published in the primary literature.
Quantified Difference	TNI-97 91% TGI (40 mg/kg oral monotherapy) exceeds Tubastatin A's 31.3% TGI (80 mg/kg) by 59.7 percentage points at half the dose in a TNBC-specific model. Direct comparator in vivo data for ACY-1215 in TNBC CDX models are not available.
Conditions	MDA-MB-453 CDX: NSIG female mice (6–8 weeks), 1×10⁷ cells implanted, oral gavage 5 on/2 off for 5 weeks. 4T1 CDA: BALB/c mice, 1×10⁶ cells, oral gavage 5 on/2 off for 2 weeks. Source: J Med Chem 2025 primary paper.

Why This Matters

The 91% TGI as single-agent oral therapy in an aggressive TNBC xenograft model represents a quantitatively benchmarked efficacy endpoint that procurement decision-makers can use to power future studies. No other commercially available HDAC6-selective inhibitor has published comparable monotherapy efficacy data in TNBC models.

• [1] Wang S, Luo M, Xu Q, et al. J Med Chem. 2025;68(14):14333-14356. TGI 91% MDA-MB-453 CDX; TGI 92% 4T1 CDA + paclitaxel. View Source
• [2] TNI-97 | HDAC6 Inhibitor Datasheet. MedChemExpress. In Vivo: TGI 91% (40 mg/kg) and 54% (20 mg/kg) in MDA-MB-453 CDX; TGI 60% (40 mg/kg) and 92% (+ paclitaxel) in 4T1 allograft. View Source
• [3] Discovery of novel benzohydroxamate-based HDAC6 inhibitors with ability to potentiate anti-PD-L1 immunotherapy in melanoma. Tubastatin A TGI = 31.3% at 80 mg/kg in melanoma xenograft. (Cross-study reference via CureHunter.) View Source

TNI-97 Application Scenarios

PANoptosis Mechanism Studies in TNBC

Research groups investigating PANoptosis as a therapeutic vulnerability in triple-negative breast cancer should procure TNI-97 as the only HDAC6 inhibitor with published evidence of simultaneous caspase-3/7 cleavage, MLKL/RIPK3 phosphorylation, and GSDMD/GSDME cleavage in MDA-MB-453 cells at 2.5–5 μM [1]. The in vivo confirmation of PANoptosis markers in xenograft tumor tissue following oral dosing enables translational studies that cannot be replicated with ACY-1215 or Tubastatin A, which lack published PANoptosis validation [1][2].

HDAC6 Chemical Probe with Class I Sparing

Investigators requiring a clean chemical probe to attribute cellular phenotypes exclusively to HDAC6 inhibition—without class I HDAC (HDAC1–3) confounding—should select TNI-97 based on its demonstrated cellular selectivity: robust α-tubulin hyperacetylation without detectable histone H3 acetylation at 1 μM in MDA-MB-453 cells [1][2]. This cellular pharmacodynamic signature is superior to ACY-1215, which exhibits weaker α-tubulin acetylation and measurable histone H3 engagement due to its narrow ~10-fold class I selectivity window [2].

In Vivo TNBC Xenograft with Oral Dosing

For preclinical oncology programs using MDA-MB-453 CDX or 4T1 CDA TNBC models requiring oral administration, TNI-97 offers a directly benchmarked efficacy reference point of 91% TGI at 40 mg/kg p.o. monotherapy (5 on/2 off schedule) [1]. The absence of significant hematological toxicity at therapeutic doses, attributable to >15,000-fold HDAC3 selectivity, supports sustained dosing schedules. Comparators such as Tubastatin A require higher doses (80 mg/kg) for substantially lower efficacy (31.3% TGI) in published studies [3].

SAR Studies on Benzotriazole HDAC6 Scaffold

Medicinal chemistry teams optimizing HDAC6 inhibitors based on the 5-pyrazolyl-benzotriazole scaffold should use TNI-97 as the benchmark reference compound, as it represents the most extensively characterized molecule from this chemical series with published enzymatic selectivity data across all 11 HDAC isoforms, cellular target engagement, PANoptosis functional readouts, and dual-model in vivo efficacy data [1]. Its IC₅₀ of 0.2 nM establishes the potency ceiling for this chemotype, while its full isoform selectivity panel (HDAC1–11) provides a comprehensive comparator for newly synthesized analogs .

Application

Selection Property

Validation Focus

PANoptosis pathway studies in TNBC models

PANoptosis pathway-response evidence

Multi-modal cell death marker confirmation

HDAC6 chemical probe studies

Cellular selectivity profile (α-tubulin vs histone H3)

Class I HDAC co-engagement assessment

In vivo TNBC xenograft oral dosing studies

Reported model-response endpoint context

Tumor growth inhibition endpoint analysis

HDAC6 inhibitor SAR studies

Benzotriazole scaffold selectivity panel

Isoform selectivity benchmarking

• [1] Wang S, Luo M, Xu Q, et al. J Med Chem. 2025;68(14):14333-14356. Primary reference for all TNI-97 pharmacological data. View Source
• [2] TNI-97 | HDAC6 Inhibitor. MedChemExpress. Biological Activity and In Vivo data entries. View Source
• [3] Benzohydroxamate-based HDAC6 inhibitors with anti-PD-L1 immunotherapy potentiation. Tubastatin A TGI = 31.3% at 80 mg/kg. (Cross-study reference.) View Source